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Compound of Interest

Compound Name: RU-302

Cat. No.: B10829960

Essential Safety and Handling Guide for RU-302

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for
the pan-TAM inhibitor, RU-302. Given the absence of a publicly available, specific Safety Data
Sheet (SDS) for RU-302, the following guidance is based on general safety protocols for
handling potent, powdered research compounds. It is imperative to supplement this guide with
a thorough risk assessment and adherence to your institution's specific safety procedures.

Chemical and Storage Information

RU-302 is identified as a pan-TAM inhibitor used in research, particularly in the context of
cancer studies.[1][2] It is crucial to handle this compound with care due to its potential
biological activity.

Chemical Identifier Value

CAS Number 1182129-77-6
Molecular Formula C24H24F3N302S
Molecular Weight 475.53 g/mol
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Proper storage is critical to maintain the integrity of RU-302. The lyophilized powder should be

stored at -20°C and is stable for up to 36 months.[1] Once in solution, it should be stored at

-20°C and used within one month to avoid degradation.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against accidental exposure. The

following table outlines the recommended PPE for handling RU-302, based on standard

laboratory safety practices for potent compounds.

Body Part Recommended Protection Rationale
o ) Prevents skin contact and
Nitrile or other chemically ) .
) ) absorption. Double-gloving
Hands resistant gloves. Consider )
) provides an extra layer of
double-gloving. ]
protection.
Safety glasses with side )
) ) Protects eyes from airborne
Eyes shields or chemical splash

goggles.

particles and splashes.

Respiratory

A NIOSH-approved respirator
(e.g., N95 or higher) should be
used when handling the
powder outside of a certified

chemical fume hood.

Prevents inhalation of the
powdered compound, which
can be a primary route of

exposure.

Body

A fully buttoned laboratory

coat.

Protects skin and personal

clothing from contamination.

Operational Plan: Handling and Spill Cleanup

Adherence to a strict operational plan minimizes the risk of exposure and contamination.

Engineering Controls

e Chemical Fume Hood: All handling of powdered RU-302, including weighing and preparing
solutions, should be conducted in a certified chemical fume hood to minimize inhalation

exposure.
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e Ventilation: Ensure adequate general laboratory ventilation.

Personal Hygiene

e Wash hands thoroughly with soap and water after handling RU-302, before leaving the
laboratory, and before eating, drinking, or smoking.

» Avoid touching your face, eyes, or other exposed skin with gloved hands.

 Remove contaminated PPE carefully to avoid cross-contamination and dispose of it as
chemical waste.

Spill Cleanup

In the event of a spill of powdered RU-302:

o Evacuate and Secure: Immediately alert others in the area and restrict access to the spill
site.

o Don Appropriate PPE: Wear the recommended respiratory, eye, hand, and body protection.

o Contain the Spill: Gently cover the spill with absorbent material suitable for chemical spills to
avoid generating dust.

o Clean the Area: Carefully collect the absorbed material using non-sparking tools and place it
in a sealed, labeled container for hazardous waste.

o Decontaminate: Clean the spill area with a suitable laboratory decontaminant, followed by
soap and water.

o Dispose of Waste: All contaminated materials, including cleaning supplies and PPE, must be
disposed of as hazardous chemical waste.

Disposal Plan
All waste materials contaminated with RU-302 must be treated as hazardous chemical waste.

e Solid Waste: Used PPE, contaminated absorbent materials, and empty vials should be
collected in a designated, sealed, and clearly labeled hazardous waste container.
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 Liquid Waste: Unused solutions containing RU-302 should be collected in a separate,
sealed, and labeled hazardous waste container. Do not pour chemical waste down the drain.

e Regulatory Compliance: All waste disposal must be carried out in strict accordance with
local, state, and federal regulations. Consult your institution's Environmental Health and
Safety (EHS) department for specific disposal procedures.

First Aid Measures

In case of accidental exposure, immediate action is critical.

Exposure Route First Aid Procedure

Move the individual to fresh air immediately. If
Inhalation breathing is difficult, administer oxygen. Seek

immediate medical attention.

Remove contaminated clothing. Immediately
) flush the affected area with copious amounts of
Skin Contact ) ]
water for at least 15 minutes. Seek medical

attention.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i ]

upper and lower eyelids. Seek immediate

medical attention.

Do NOT induce vomiting. If the person is
Ingestion conscious, rinse their mouth with water. Seek

immediate medical attention.

Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of RU-302 in a
laboratory setting.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b10829960?utm_src=pdf-body
https://www.benchchem.com/product/b10829960?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10829960?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Preparation

Conduct Risk
Assessment

:

Don Appropriate
PPE

:

Prepare Work Area
(Fume Hood)

Proceed to Handling
Han#ling

Weigh Powdered
RU-302

:

Prepare Solution

:

Conduct Experiment

FExperiment Complete

Cleanup 8vz Disposal

Decontaminate
Work Area

:

Segregate & Label
Hazardous Waste

:

Properly Dispose
of Waste

:

Doff PPE & Wash
Hands

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of RU-302, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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